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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
stereoselective synthesis of B-lactams utilizing a mixed carboxylic-benzenesulfonic
anhydride derivative. The methods outlined are based on published research and are intended
to guide researchers in the stereoselective construction of this important heterocyclic motif.

Introduction

Benzenesulfonic anhydride and its derivatives are powerful reagents in organic synthesis,
primarily serving as activating agents and catalysts. While direct applications of
benzenesulfonic anhydride in stereoselective reactions are not widely documented, a notable
example involves the use of a cyclic mixed carboxylic-sulfonic anhydride, benzo[c][1]
[2]oxathiin-3(4H)-one 1,1-dioxide, in the diastereoselective synthesis of B-lactams. This
reaction proceeds via a formal [2+2] cycloaddition (a Staudinger-type reaction) between the
mixed anhydride and various imines, showing a notable preference for the formation of the
trans-diastereomer.[1][2]

These water-soluble B-lactam benzene sulfonic acids represent a unique class of compounds
with potential applications in medicinal chemistry, where the sulfonic acid moiety can enhance
pharmacokinetic properties. The diastereoselectivity of this reaction provides a valuable tool for
controlling the stereochemistry of the resulting -lactam core.
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Application 1: Diastereoselective Synthesis of f3-
Lactams

This section details the reaction of the mixed carboxylic-sulfonic anhydride, benzo[c][1]
[2]oxathiin-3(4H)-one 1,1-dioxide, with imines to yield B-lactams. The reaction generally favors
the formation of the trans-isomer.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Mixed carboxylic—sulfonic anhydride in reaction with imines: a straightforward route to
water-soluble B-lactams via a Staudinger-type reaction - Organic & Biomolecular Chemistry
(RSC Publishing) [pubs.rsc.org]

e 2. Mixed carboxylic—sulfonic anhydride in reaction with imines: a straightforward route to
water-soluble B-lactams via a Staudinger-type reaction - Organic & Biomolecular Chemistry
(RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Stereoselective
Reactions Using Benzenesulfonic Anhydride Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1280428#stereoselective-reactions-
using-benzenesulfonic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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